molecular formula C19H12F4N2O2 B6547570 1-[(2-fluorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide CAS No. 946363-33-3

1-[(2-fluorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide

Cat. No. B6547570
CAS RN: 946363-33-3
M. Wt: 376.3 g/mol
InChI Key: FDQFDKDNFOKMHL-UHFFFAOYSA-N
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Description

1-[(2-fluorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H12F4N2O2 and its molecular weight is 376.3 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[(2-fluorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)-1,6-dihydropyridine-3-carboxamide is 376.08349028 g/mol and the complexity rating of the compound is 639. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Immunology and Innate Immunity

F2744-1399: has been investigated for its role in innate immunity. Specifically, it interacts with the Stimulator of Interferon Genes (STING) protein, which plays a crucial role in the immune response against DNA viruses and bacteria . STING-mediated immunity can be harnessed for vaccine development and cancer immunotherapies. The compound’s binding to STING activates downstream signaling pathways, making it a potential target for therapeutic interventions.

Structural Biology and Drug–Protein Interactions

Cryo-electron microscopy studies have already revealed the binding pocket of F2744-1399 within the STING transmembrane domain . Further structural analyses can elucidate its precise interactions, aiding drug discovery efforts.

properties

IUPAC Name

1-[(2-fluorophenyl)methyl]-6-oxo-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
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InChI

InChI=1S/C19H12F4N2O2/c20-13-4-2-1-3-11(13)9-25-10-12(5-8-16(25)26)19(27)24-15-7-6-14(21)17(22)18(15)23/h1-8,10H,9H2,(H,24,27)
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InChI Key

FDQFDKDNFOKMHL-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C(C(=C1)CN2C=C(C=CC2=O)C(=O)NC3=C(C(=C(C=C3)F)F)F)F
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Molecular Formula

C19H12F4N2O2
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Molecular Weight

376.3 g/mol
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